2-phenyl-N'-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-phenyl-N'-(2-phenylcyclopropanecarbonyl)cyclopropane-1-carbohydrazide
• InChI: InChI=1S/C20H20N2O2/c23-19(17-11-15(17)13-7-3-1-4-8-13)21-22-20(24)18-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2,(H,21,23)(H,22,24)
• InChI Key: JVCOZZAJCSGVSZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)NNC(=O)C2CC2C3=CC=CC=C3)C4=CC=CC=C4

Description

2-phenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide is a complex organic compound with a unique structure that includes cyclopropane rings and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of cyclopropanecarboxylic acid derivatives and phenylhydrazine under specific reaction conditions to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as catalytic hydrogenation, cyclopropanation, and selective functional group transformations are often employed to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions

2-phenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide can undergo various chemical reactions, including:

Reduction: Reduction reactions involve the removal of oxygen or the addition of hydrogen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-phenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating neurological disorders, such as epilepsy and anxiety, due to its ability to modulate neurotransmitter levels.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-phenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or bind to specific receptors, leading to changes in cellular signaling and function. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-phenyl-N-(2-phenylcyclopropyl)cyclopropanecarboxamide
• 2,2-diphenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide

Uniqueness

2-phenyl-N’-[(2-phenylcyclopropyl)carbonyl]cyclopropanecarbohydrazide is unique due to its specific structure, which includes multiple cyclopropane rings and phenyl groups. This structure imparts distinct chemical and biological properties, making it valuable for various research applications.